Cas no 16490-29-2 (4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)-)

• Product Name: 4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)-
• CAS No: 16490-29-2
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 197120
• PubChem ID: 243069
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)-
• 2,6-bis(methylamino)pyrimidine-4-carboxylic acid
• 2,6-bis-methylamino-pyrimidine-4-carboxylic acid
• 4,6-Bis-methylamino-pyrimidin-carbonsaeure-(4)
• AC1L6AS6
• AC1Q5UDV
• AG-K-75700
• AR-1D4704
• CTK0I0403
• NSC52294
• 16490-29-2
• NSC-52294
• DTXSID20287715

• Inchi： 1S/C7H10N4O2/c1-8-5-3-4(6(12)13)10-7(9-2)11-5/h3H,1-2H3,(H,12,13)(H2,8,9,10,11)
• InChI Key： VTXWQZSOPUBKAZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC(NC)=N1)NC)=O

Computed Properties

• Exact Mass: 182.0805
• Monoisotopic Mass: 182.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 462.4°Cat760mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.688
• PSA: 87.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives